Cas no 126624-26-8 (1,3-Cyclopentanedione,4-octyl- (9CI))

• Product Name: 1,3-Cyclopentanedione,4-octyl- (9CI)
• CAS No: 126624-26-8
• MF: C₁₃H₂₂O₂
• MW: 210.312584400177
• CID: 154255
• PubChem ID: 180441
• Update Time: 2025-04-19

1,3-Cyclopentanedione,4-octyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclopentanedione,4-octyl- (9CI)
• 4-Octyl-1,3-cyclopentanedione
• 4-octylcyclopentane-1,3-dione
• Tsibulin 1d
• 126624-26-8
• DTXSID50925638
• 1,3-Cycopentanedione, 4-octyl-
• Tsibulin 1
• SCHEMBL2812341
• CHEBI:174070
• 5-octylcyclopenta-1,3-dione

• Inchi： 1S/C13H22O2/c1-2-3-4-5-6-7-8-11-9-12(14)10-13(11)15/h11H,2-10H2,1H3
• InChI Key： SKPOJVSKGJMOJV-UHFFFAOYSA-N
• SMILES： O=C1CC(CC1CCCCCCCC)=O

Computed Properties

• Exact Mass: 210.16206
• Monoisotopic Mass: 210.16198
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1
• XLogP3: 3.8

Experimental Properties

• Density: 0.963
• Boiling Point: 328.1°Cat760mmHg
• Flash Point: 123°C
• Refractive Index: 1.465
• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Beta-diketones